Cas no 673485-57-9 ( )

structure
Product name:
CAS No:673485-57-9
MF:C11H12N2OS
MW:220.290781021118
CID:879211
Chemical and Physical Properties
Names and Identifiers
-
- 2-Benzothiazolecarboxamide,N-propyl-(9CI)
- 2-Benzothiazolecarboxamide, N-propyl-
-
-
- Inchi: 1S/C11H12N2OS/c1-2-7-12-10(14)11-13-8-5-3-4-6-9(8)15-11/h3-6H,2,7H2,1H3,(H,12,14)
- InChI Key: WHWKPXPWINLLCC-UHFFFAOYSA-N
- SMILES: S1C2=CC=CC=C2N=C1C(NCCC)=O
Computed Properties
- Exact Mass: 220.067
- Monoisotopic Mass: 220.067
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 235
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 70.2A^2
Experimental Properties
- Density: 1.226±0.06 g/cm3(Predicted)
- pka: 12.67±0.46(Predicted)
Related Literature
-
1. Beyond the ridge pattern: multi-informative analysis of latent fingermarks by MALDImass spectrometryS. Francese,R. Bradshaw,L. S. Ferguson,R. Wolstenholme,M. R. Clench,S. Bleay Analyst, 2013,138, 4215-4228
-
Liying Yin,Lin Liu,Ning Zhang Chem. Commun., 2021,57, 10484-10499
-
Amanda Bongers,Berthorie Beauvoir,Nicholas Streja,Georg Northoff,Alison B. Flynn Chem. Educ. Res. Pract., 2020,21, 496-512
-
Jacek Lipkowski Phys. Chem. Chem. Phys., 2010,12, 13874-13887
-
5. Au–InSe van der Waals Schottky junctions with ultralow reverse current and high photosensitivity†Siqi Hu,Qiao Zhang,Xiaoguang Luo,Xutao Zhang,Tao Wang,Yingchun Cheng,Wanqi Jie,Jianlin Zhao,Ting Mei,Xuetao Gan Nanoscale, 2020,12, 4094-4100
673485-57-9 ( ) Related Products
- 1889305-40-1(tert-butyl N-{1-2-(methylamino)ethylcyclobutyl}carbamate)
- 2172271-98-4(4,7-dimethyl-3-sulfanyl-2,3-dihydro-1H-indol-2-one)
- 147985-10-2(Hydrolyzed Fumonisin B2)
- 2549047-52-9(N-[1-(6-cyanopyridin-2-yl)pyrrolidin-3-yl]-N-methylmethanesulfonamide)
- 1895439-76-5(methyl 2-(2,5-difluoro-4-methylphenyl)-2-hydroxyacetate)
- 1621595-07-0(2-(Trifluoromethylthio)propionic acid methyl ester)
- 2172176-69-9(benzyl 3-2-(chlorosulfonyl)ethyl-6-fluoro-3,4-dihydro-2H-1,4-benzoxazine-4-carboxylate)
- 2171702-93-3(2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclohexane-1-carboxylic acid)
- 2172501-03-8(2-(1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}-N-methylformamido)oxyacetic acid)
- 1805300-08-6(3-Bromo-2-(difluoromethyl)-4-hydroxypyridine)
Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk

Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent

Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk

Taian Jiayue Biochemical Co., Ltd
Gold Member
CN Supplier
Bulk

Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk
